Cas no 1805473-62-4 (Methyl 5-cyano-4-(difluoromethyl)-2-(trifluoromethyl)pyridine-3-carboxylate)

Methyl 5-cyano-4-(difluoromethyl)-2-(trifluoromethyl)pyridine-3-carboxylate is a fluorinated pyridine derivative with significant utility in pharmaceutical and agrochemical research. Its structure incorporates multiple fluorine substituents, enhancing its reactivity and metabolic stability, making it a valuable intermediate in the synthesis of biologically active compounds. The presence of both cyano and ester functional groups offers versatile reactivity for further derivatization. The difluoromethyl and trifluoromethyl groups contribute to increased lipophilicity and improved binding affinity in target interactions. This compound is particularly useful in the development of fluorinated heterocycles, where its unique electronic and steric properties can influence the efficacy of potential drug candidates or agrochemicals.
Methyl 5-cyano-4-(difluoromethyl)-2-(trifluoromethyl)pyridine-3-carboxylate structure
1805473-62-4 structure
Product Name:Methyl 5-cyano-4-(difluoromethyl)-2-(trifluoromethyl)pyridine-3-carboxylate
CAS No:1805473-62-4
MF:C10H5F5N2O2
MW:280.150919675827
CID:4880874
Update Time:2025-11-05

Methyl 5-cyano-4-(difluoromethyl)-2-(trifluoromethyl)pyridine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

    • Methyl 5-cyano-4-(difluoromethyl)-2-(trifluoromethyl)pyridine-3-carboxylate
    • Inchi: 1S/C10H5F5N2O2/c1-19-9(18)6-5(8(11)12)4(2-16)3-17-7(6)10(13,14)15/h3,8H,1H3
    • InChI Key: IHDDIZXKMABTLT-UHFFFAOYSA-N
    • SMILES: FC(C1C(C#N)=CN=C(C(F)(F)F)C=1C(=O)OC)F

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 9
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 3
  • Complexity: 389
  • XLogP3: 2
  • Topological Polar Surface Area: 63

Methyl 5-cyano-4-(difluoromethyl)-2-(trifluoromethyl)pyridine-3-carboxylate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A029037465-250mg
Methyl 5-cyano-4-(difluoromethyl)-2-(trifluoromethyl)pyridine-3-carboxylate
1805473-62-4 95%
250mg
$940.80 2022-04-01
Alichem
A029037465-500mg
Methyl 5-cyano-4-(difluoromethyl)-2-(trifluoromethyl)pyridine-3-carboxylate
1805473-62-4 95%
500mg
$1,853.50 2022-04-01
Alichem
A029037465-1g
Methyl 5-cyano-4-(difluoromethyl)-2-(trifluoromethyl)pyridine-3-carboxylate
1805473-62-4 95%
1g
$3,184.50 2022-04-01

Additional information on Methyl 5-cyano-4-(difluoromethyl)-2-(trifluoromethyl)pyridine-3-carboxylate

Methyl 5-cyano-4-(difluoromethyl)-2-(trifluoromethyl)pyridine-3-carboxylate (CAS No. 1805473-62-4): A Versatile Fluorinated Pyridine Derivative

Methyl 5-cyano-4-(difluoromethyl)-2-(trifluoromethyl)pyridine-3-carboxylate (CAS No. 1805473-62-4) is a highly specialized fluorinated pyridine derivative that has gained significant attention in pharmaceutical and agrochemical research. This compound belongs to the class of polyfluorinated pyridine carboxylates, which are known for their unique electronic properties and biological activity. The presence of multiple fluorine atoms and a cyano group in its structure makes it a valuable building block for drug discovery and material science applications.

The molecular structure of Methyl 5-cyano-4-(difluoromethyl)-2-(trifluoromethyl)pyridine-3-carboxylate features three distinct fluorinated moieties: a difluoromethyl group at position 4, a trifluoromethyl group at position 2, and a cyano group at position 5. This combination of electron-withdrawing groups creates a unique electronic environment that influences the compound's reactivity and potential applications. The ester functionality at position 3 provides additional versatility for further chemical modifications.

In pharmaceutical research, fluorinated pyridine derivatives like CAS 1805473-62-4 are particularly valuable due to their ability to improve metabolic stability and membrane permeability of drug candidates. The trifluoromethylpyridine core is frequently employed in the development of kinase inhibitors, antiviral agents, and anti-inflammatory compounds. Researchers are particularly interested in how the difluoromethyl group might influence hydrogen bonding patterns and lipophilicity in potential drug molecules.

The agrochemical industry has shown growing interest in Methyl 5-cyano-4-(difluoromethyl)-2-(trifluoromethyl)pyridine-3-carboxylate as a potential intermediate for novel pesticides and herbicides. Fluorinated compounds often demonstrate enhanced biological activity and environmental persistence, making them attractive candidates for crop protection products. The cyano group in this particular derivative may contribute to specific modes of action against agricultural pests.

From a synthetic chemistry perspective, CAS 1805473-62-4 presents interesting challenges and opportunities. The presence of multiple electron-withdrawing groups activates certain positions on the pyridine ring while deactivating others, creating regioselective opportunities for further functionalization. Recent publications have explored various cross-coupling reactions and nucleophilic substitutions using this compound as a starting material.

The physical properties of Methyl 5-cyano-4-(difluoromethyl)-2-(trifluoromethyl)pyridine-3-carboxylate are influenced by its fluorinated structure. Typically appearing as a white to off-white crystalline solid, it demonstrates moderate solubility in common organic solvents such as dichloromethane, THF, and DMF, but limited solubility in water. These properties are important considerations for its handling and application in various chemical processes.

In material science applications, compounds like 1805473-62-4 are being investigated for their potential in organic electronics. The polyfluorinated pyridine structure may contribute to electron transport properties in organic semiconductors or as components in liquid crystal displays. The combination of cyano and ester functionalities offers additional sites for molecular engineering of advanced materials.

Quality control and analytical characterization of Methyl 5-cyano-4-(difluoromethyl)-2-(trifluoromethyl)pyridine-3-carboxylate typically involve techniques such as HPLC, GC-MS, and NMR spectroscopy. The distinctive 19F NMR signals from the difluoromethyl and trifluoromethyl groups provide clear fingerprints for compound identification and purity assessment. These analytical methods are crucial for ensuring batch-to-batch consistency in research and production settings.

The commercial availability of CAS 1805473-62-4 has increased in recent years to meet growing demand from pharmaceutical and agrochemical researchers. Several specialty chemical suppliers now offer this compound in various quantities, from milligram-scale for initial screening to kilogram quantities for process development. Proper storage recommendations typically include protection from moisture and maintenance at cool temperatures to ensure long-term stability.

Environmental and safety considerations for Methyl 5-cyano-4-(difluoromethyl)-2-(trifluoromethyl)pyridine-3-carboxylate follow standard laboratory chemical handling protocols. While not classified as highly hazardous, appropriate personal protective equipment including gloves and eye protection is recommended when working with this compound. Proper ventilation should be maintained during handling to minimize exposure to dust or vapors.

Recent patent literature reveals growing intellectual property activity surrounding fluorinated pyridine carboxylates like 1805473-62-4. Applications range from pharmaceutical compositions to specialized materials. This patent landscape suggests that the compound's structural features are being actively explored for various proprietary technologies, making it an important intermediate in multiple innovation pipelines.

The future research directions for Methyl 5-cyano-4-(difluoromethyl)-2-(trifluoromethyl)pyridine-3-carboxylate may include exploration of its biological activity profile, development of more efficient synthetic routes, and investigation of its potential in catalytic systems. The unique combination of substituents on the pyridine ring offers numerous possibilities for creating novel molecular architectures with tailored properties.

For researchers considering working with CAS 1805473-62-4, it's important to consult the latest scientific literature and safety data sheets. The compound's reactivity pattern and potential applications continue to evolve as new discoveries are made about polyfluorinated heterocycles and their role in modern chemistry and biology.

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